Cas no 2098122-41-7 (1-(3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl)-2-chloroethan-1-one)

• Product Name: 1-(3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl)-2-chloroethan-1-one
• CAS No: 2098122-41-7
• MF: C₇H₁₀ClNO₂
• MW: 175.612801074982
• CID: 5047522
• Update Time: 2025-10-31

1-(3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl)-2-chloroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-oxa-6-azabicyclo[3.1.1]heptan-6-yl)-2-chloroethan-1-one
• 2-chloro-1-(3-oxa-6-azabicyclo[3.1.1]heptan-6-yl)ethanone
• 1-(3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl)-2-chloroethan-1-one

• Inchi： 1S/C7H10ClNO2/c8-2-7(10)9-5-1-6(9)4-11-3-5/h5-6H,1-4H2
• InChI Key： KCYVGXPLDSXYDQ-UHFFFAOYSA-N
• SMILES： ClCC(N1C2COCC1C2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 175
• XLogP3: 0.2
• Topological Polar Surface Area: 29.5

Additional information on 1-(3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl)-2-chloroethan-1-one

Research Brief on 1-(3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl)-2-chloroethan-1-one (CAS: 2098122-41-7)

This research brief provides an in-depth analysis of the latest advancements in the study of 1-(3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl)-2-chloroethan-1-one (CAS: 2098122-41-7), a compound of significant interest in the field of chemical biology and pharmaceutical research. The compound's unique bicyclic structure and functional groups make it a promising candidate for various therapeutic applications, including drug discovery and development.

Recent studies have focused on the synthesis and characterization of this compound, as well as its potential biological activities. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography to elucidate its molecular structure and confirm its purity. These efforts have provided a solid foundation for further exploration of its pharmacological properties.

One of the key findings from recent research is the compound's ability to interact with specific biological targets, such as enzymes and receptors, which are implicated in various disease pathways. Preliminary in vitro studies have demonstrated its inhibitory effects on certain enzymes, suggesting potential applications in the treatment of conditions like inflammation and cancer. However, further in vivo studies are required to validate these findings and assess the compound's safety and efficacy.

In addition to its biological activities, the compound's synthetic accessibility and scalability have also been investigated. Researchers have developed optimized synthetic routes to produce 1-(3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl)-2-chloroethan-1-one with high yield and purity, making it a viable candidate for large-scale production. These advancements are crucial for its potential integration into drug development pipelines.

Despite these promising developments, challenges remain in fully understanding the compound's mechanism of action and its potential side effects. Future research directions may include detailed pharmacokinetic and pharmacodynamic studies, as well as the exploration of its derivatives to enhance its therapeutic profile. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl)-2-chloroethan-1-one (CAS: 2098122-41-7) represents a promising compound with significant potential in the field of chemical biology and drug discovery. Continued research and development efforts will be critical to unlocking its full therapeutic potential and addressing the unmet medical needs of patients worldwide.